Cas no 2497333-07-8 (Benzenepropanol, 4-(1,1-dimethylpropyl)-β-methyl-)

• Product Name: Benzenepropanol, 4-(1,1-dimethylpropyl)-β-methyl-
• CAS No: 2497333-07-8
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 5109157
• PubChem ID: 20340528
• Update Time: 2024-03-01

Benzenepropanol, 4-(1,1-dimethylpropyl)-β-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 4-(1,1-dimethylpropyl)-β-methyl-
• 3-(4-tert-amylphenyl)-2-methyl propanol

• Inchi： 1S/C15H24O/c1-5-15(3,4)14-8-6-13(7-9-14)10-12(2)11-16/h6-9,12,16H,5,10-11H2,1-4H3
• InChI Key： YGTZHUMRZRLTKX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(C)(C)CC)=CC=1)C(C)CO

Computed Properties

• Exact Mass: 220.182715385g/mol
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes